2-Chloro-4,6-bis(trifluoromethyl)benzoic acid
Overview
Description
2-Chloro-4,6-bis(trifluoromethyl)benzoic acid is a laboratory chemical . It is used as an organic intermediate in synthesis . It is also used as a pharmaceutical intermediate and organic intermediate in chemical synthesis .
Synthesis Analysis
The synthesis of 2-Chloro-4,6-bis(trifluoromethyl)benzoic acid can be achieved from carbon monoxide and 3-CHLORO-4-IODOBENZOTRIFLUORIDE .Molecular Structure Analysis
The molecular structure of 2-Chloro-4,6-bis(trifluoromethyl)benzoic acid can be found in various databases such as the NIST Chemistry WebBook .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-4,6-bis(trifluoromethyl)benzoic acid include a boiling point of 247 °C/753 mmHg and a melting point of 107-110 °C .Scientific Research Applications
Chemical Synthesis and Modification
2-Chloro-4,6-bis(trifluoromethyl)benzoic acid has been utilized in various chemical syntheses and modifications. For instance, its derivatives have been employed in the synthesis of novel pesticides like Bistrifluron (Liu An-chan, 2015). Additionally, it has been used in the synthesis of complex polymer structures and materials (M. Yusubov, L. A. Drygunova, V. Zhdankin, 2004). These applications highlight its versatility in the field of organic chemistry and materials science.
Catalytic Processes
This compound has also found applications in catalytic processes. It has been used in the catalysis of reactions involving carboxylic acids and amines, proving effective in such chemical transformations (Ke Wang, Yanhui Lu, K. Ishihara, 2018). This application is crucial in the development of new and efficient catalytic methods in organic synthesis.
Structural and Spectroscopic Analysis
In the realm of structural chemistry, 2-Chloro-4,6-bis(trifluoromethyl)benzoic acid has been involved in the investigation of molecular structures through techniques like crystallography and spectroscopy (A. Richter, R. Goddard, Tom Schlegel, P. Imming, R. W. Seidel, 2021). These studies are pivotal for understanding the molecular behavior and properties of such compounds.
Development of Advanced Materials
It also plays a significant role in the development of advanced materials, such as in the preparation of thermally stable polyimides derived from its asymmetric trifluoromethylated derivatives (Qianqian Bu, Shujiang Zhang, Hui Li, Yan-feng Li, Chenliang Gong, Fengchun Yang, 2011). Such materials are essential in various industrial applications due to their stability and unique properties.
Safety And Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-chloro-4,6-bis(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H3ClF6O2/c10-5-2-3(8(11,12)13)1-4(9(14,15)16)6(5)7(17)18/h1-2H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXHOYUZOOIMVGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)C(=O)O)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H3ClF6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4,6-bis(trifluoromethyl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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